3-chloro-N-(1-methyl-1-phenylethyl)benzamide

• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol
• IUPAC Name: 3-chloro-N-(2-phenylpropan-2-yl)benzamide
• InChI: InChI=1S/C16H16ClNO/c1-16(2,13-8-4-3-5-9-13)18-15(19)12-7-6-10-14(17)11-12/h3-11H,1-2H3,(H,18,19)
• InChI Key: PQPVCGMBEIJKEB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)NC(=O)C2=CC(=CC=C2)Cl

Description

3-chloro-N-(1-methyl-1-phenylethyl)benzamide is a useful research compound. Its molecular formula is C16H16ClNO and its molecular weight is 273.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-Chlorobenzoylchloride (110.0 g, 57.1 mmol) was dissolved in dichloromethane (200 mL), and the solution was added with cumylamine (9.04 mL, 62.9 mmol), triethylamine (12.0 mL, 85.7 mmol) and DMAP (698 mg, 5.71 mmol), followed by stirring at room temperature for 3 hours. The reaction mixture was added with water, extracted with ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure and the residue was purified by slurry using diisopropyl ether to obtain 3-chloro-N-(1-methyl-1-phenylethyl)benzamide (15.0 g, yield 96%).

Synthesis routes and methods II

Procedure details